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Tetrakis(triphenylphosphite)nickel(
0)

Cat. No. B087886

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(triphenylphosphite)nickel(0), identified by the CAS number 14221-00-2, is an
organonickel complex widely utilized as a catalyst in organic synthesis. Its primary applications
lie in the hydrocyanation of alkenes and alkynes, as well as in styrene dimerization. This
technical guide provides a comprehensive overview of its chemical properties, safety data,
synthesis, and key experimental applications, designed for professionals in research and
development.

Chemical and Physical Properties

This compound is an air-sensitive, white to off-white solid. A summary of its key physical and
chemical properties is presented in the table below.
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Property Value
CAS Number 14221-00-2
Molecular Formula C72HeoNiO12P4[1][2]

] 1299.83 g/mol [1] (also reported as 1303.86
Molecular Weight

g/mol [3][4])
Appearance White to off-white powder/solid[3][5]
Melting Point 145 °C (decomposes)[3][5][6][7]
Solubility Soluble in THF and toluene[5][8]
Stability Air-sensitive[5][6]

Safety and Handling

Tetrakis(triphenylphosphite)nickel(0) is a hazardous substance and requires careful
handling in a controlled laboratory environment.

Hazard Identification

The compound is classified with the following hazards:

e Carcinogenicity: Limited evidence of a carcinogenic effect. Nickel compounds are listed as
Group 1 carcinogens by IARC.[6]

e Irritation: Causes eye, skin, and respiratory system irritation.[6]

o Sensitization: May cause sensitization by inhalation and skin contact.[6]
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GHS Pictograms Signal Word Hazard Statements

H315: Causes skin irritation.
H317: May cause an allergic
skin reaction. H319: Causes
GHSO07, GHS08 Warning serious eye irritation. H335:
May cause respiratory
irritation. H351: Suspected of

causing cancer.[4][7]

Precautionary Measures and First Aid

Precautionary Statements First Aid Measures

P202: Do not handle until all safety precautions

have been read and understood. P261: Avoid ]
) ) Eyes: Flush with plenty of water for at least 15
breathing dust/fume/gas/mist/vapors/spray. i ) ]
) ) minutes. Skin: Flush with plenty of water for at
P280: Wear protective gloves/protective ] ) ) )
) ) ) least 15 minutes while removing contaminated
clothing/eye protection/face protection. P302 +

P352: IF ON SKIN: Wash with plenty of water.
P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

clothing. Ingestion: Wash out mouth with water.
Inhalation: Remove to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,
) give oxygen. In all cases, seek medical
Remove contact lenses, if present and easy to )
) o attention.[6]
do. Continue rinsing. P308 + P313: IF exposed

or concerned: Get medical advice/attention.[4]

Handling and Storage

Due to its air-sensitive nature, Tetrakis(triphenylphosphite)nickel(0) must be handled under
an inert atmosphere, such as nitrogen, using Schlenk line or glovebox techniques.[5] It should
be stored in a tightly sealed container in a refrigerator (2-8°C) under a nitrogen atmosphere.[3]

[7]

Experimental Protocols
Synthesis of Tetrakis(triphenylphosphite)nickel(0)
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A common method for the synthesis of this complex involves the reaction of nickelocene with
an excess of triphenyl phosphite.

Methodology:

Freshly sublimed nickelocene is dissolved in benzene under a nitrogen atmosphere.

An excess of triphenyl phosphite is added to the solution.

The reaction mixture is refluxed under nitrogen.

After the reaction is complete, the mixture is filtered.

The product is precipitated from the benzene solution by the addition of dry methanol.[6]
Note: The purity of the nickelocene is crucial as impurities can significantly lower the yield.[6]

A logical workflow for the synthesis is depicted below.
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Synthesis Workflow for Tetrakis(triphenylphosphite)nickel(0)
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Caption: A simplified workflow for the synthesis of Tetrakis(triphenylphosphite)nickel(0).

Application in Alkene Hydrocyanation

Tetrakis(triphenylphosphite)nickel(0) is a key catalyst in the hydrocyanation of alkenes, a
process of significant industrial importance, such as in the DuPont process for the synthesis of
adiponitrile, a precursor to nylon.
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General Reaction Scheme: R-CH=CHz + HCN --(Ni[P(OPh)s]4)--> R-CH2-CH2-CN

The catalytic cycle for the hydrocyanation of an alkene is illustrated below.

Catalytic Cycle for Alkene Hydrocyanation

.
f

+HCN
HNIi(CN)Ls
Alkene, -L Reductive Elimination
HNi(CN)Lz(Alkene)
Migratory Insertion

R-Ni(CN)L2
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Caption: The catalytic cycle for the nickel-catalyzed hydrocyanation of alkenes.
Experimental Considerations:
e The reaction is typically carried out in a suitable solvent under an inert atmosphere.
» The addition of a Lewis acid can enhance the rate of the reaction.

» Careful control of the hydrogen cyanide concentration is necessary to prevent catalyst
deactivation.

Characterization Data

Characterization of Tetrakis(triphenylphosphite)nickel(0) is typically performed using
standard analytical techniques.

Technique Expected Observations

The IR spectrum, often recorded as a Nujol
Infrared (IR) Spectroscopy mull, would show characteristic bands for the

triphenyl phosphite ligands.

) 1H and 3P NMR spectroscopy would confirm the
Nuclear Magnetic Resonance (NMR) } o
presence of the triphenyl phosphite ligands and

Spectroscopy
the overall structure of the complex.

Confirms the elemental composition of the

Elemental Analysis
compound.

Note: While the availability of various spectra (Raman, IR, *H NMR, 13C NMR) is indicated in
chemical databases, specific spectral data with peak assignments were not available in the
public domain at the time of this review.

Conclusion

Tetrakis(triphenylphosphite)nickel(0) is a valuable and versatile catalyst in synthetic organic
chemistry. Its effective use requires a thorough understanding of its properties and strict
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adherence to safety and handling protocols due to its hazardous nature and air sensitivity. The
provided information on its synthesis and catalytic applications serves as a foundational guide
for researchers and professionals in the field. Further investigation into detailed, optimized
experimental protocols and the acquisition of comprehensive characterization data is
recommended for specific research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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